2-Methylamino-isonicotinic acid
Overview
Description
2-Methylamino-isonicotinic acid is a chemical compound with the empirical formula C7H8N2O2 and a molecular weight of 152.15 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of 2-Methylamino-isonicotinic acid is characterized by the presence of a methylamino group attached to the isonicotinic acid molecule . The exact conformation and geometry of the molecule are not specified in the available resources.Physical And Chemical Properties Analysis
2-Methylamino-isonicotinic acid is a solid substance . Detailed physical and chemical properties such as melting point, boiling point, solubility, and others are not specified in the available resources.Scientific Research Applications
Pharmacology: Antituberculosis Agent Synthesis
2-Methylamino-isonicotinic acid: is structurally related to isonicotinic acid, which is a core component of the antituberculosis drug isoniazid . Research has shown that derivatives of isoniazid exhibit a range of biological activities, including anti-mycobacterial properties. The modification of isonicotinic acid derivatives, such as 2-Methylamino-isonicotinic acid , could lead to the development of new antituberculosis agents with improved efficacy and reduced resistance.
Material Science: Metal-Organic Frameworks (MOFs)
In material science, 2-Methylamino-isonicotinic acid can act as a ligand in the synthesis of MOFs . These structures are used for gas storage, separation, and catalysis due to their high surface area and porosity. The introduction of nitrogen-containing groups like the methylamino group can enhance the binding affinity for specific gases, potentially improving MOF performance in environmental applications.
Chemical Synthesis: Intermediate for Organic Compounds
This compound serves as an intermediate in the synthesis of various organic compounds. Its reactivity with other chemicals can lead to the formation of complex molecules used in pharmaceuticals and agrochemicals . The methylamino group in particular provides a site for further reactions, making it a valuable building block in synthetic chemistry.
Biochemistry: Enzyme Inhibition Studies
2-Methylamino-isonicotinic acid: may be used in biochemical research to study enzyme inhibition. Due to its structural similarity to nicotinic acid, it could interact with enzymes that use nicotinic acid as a substrate or cofactor, providing insights into enzyme mechanisms and potential therapeutic targets .
Agriculture: Plant Immunity Elicitors
In agriculture, derivatives of isonicotinic acid, including 2-Methylamino-isonicotinic acid , have been explored as elicitors to induce systemic acquired resistance (SAR) in plants . By activating a plant’s natural defenses, these compounds can enhance resistance to diseases, reducing the need for traditional pesticides and contributing to sustainable farming practices.
Environmental Applications: Green Chemistry
2-Methylamino-isonicotinic acid: could play a role in green chemistry initiatives. Its potential use in carbon capture technologies or as a biodegradable alternative to more harmful substances aligns with environmental goals to reduce pollution and develop sustainable industrial processes .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds, such as isoniazid, target mycobacterium tuberculosis
Mode of Action
It is suggested that similar compounds, like isoniazid, inhibit the synthesis of mycolic acid, an essential component of the bacterial cell wall This results in the prevention of cell growth and replication
Biochemical Pathways
Related compounds, such as isoniazid, are known to interfere with the fatty acid synthase ii system, which is involved in the biosynthesis of mycolic acids This disruption leads to the inhibition of cell wall synthesis in Mycobacterium tuberculosis
Result of Action
Similar compounds, such as isoniazid, are known to cause cell death in mycobacterium tuberculosis by inhibiting the synthesis of mycolic acid, a key component of the bacterial cell wall
Action Environment
It is known that similar compounds, such as isoniazid, are most effective in an acidic environment
properties
IUPAC Name |
2-(methylamino)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-8-6-4-5(7(10)11)2-3-9-6/h2-4H,1H3,(H,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEVQBYDPFDRIGG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=CC(=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30424432 |
Source
|
| Record name | 2-Methylamino-isonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30424432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylamino-isonicotinic acid | |
CAS RN |
876717-53-2 |
Source
|
| Record name | 2-Methylamino-isonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30424432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(Methylamino)pyridine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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